Cas no 82500-22-9 (1-(Cyclopentylmethyl)piperazine)

1-(Cyclopentylmethyl)piperazine structure

82500-22-9 structure

Product Name:1-(Cyclopentylmethyl)piperazine

CAS No:82500-22-9

Molecular Formula:C₁₀H₂₀N₂

Molecular Weight:168.279202461243

MDL:MFCD08677888

CID:1027222

PubChem ID:935661

1-(Cyclopentylmethyl)piperazine Properties

Names and Identifiers

- 1-(Cyclopentylmethyl)piperazine
- (cyclopentylmethyl)piperazine
- 1-(cyclopentylmethyl)piperazine(SALTDATA: FREE)
- ARONIS23806
- HDSJFNAPZZCQAT-UHFFFAOYSA-N
- STK120126
- SBB080517
- BBL023678
- AB0026873
- W8625
- ST24026951
- 1-(Cyclopentylmethyl)piperazine (ACI)
- 1-[(Cyclopent-2-yl)methyl]piperazine
- N-(Cyclopentylmethyl)piperazine
- DS-1898
- AKOS005111154
- 1-(cyclopentylmethyl)piperazine
- MFCD08677888
- EN300-869203
- CS-0106287
- SCHEMBL1846759
- NCGC00340600-01
- DA-30661
- 82500-22-9
- AB00366260-03
- DTXSID60359066
- +Expand
- MDL： MFCD08677888
- InChIKey： HDSJFNAPZZCQAT-UHFFFAOYSA-N
- Inchi： 1S/C10H20N2/c1-2-4-10(3-1)9-12-7-5-11-6-8-12/h10-11H,1-9H2
- SMILES： N1CCN(CC2CCCC2)CC1

Computed Properties

Exact Mass: 168.16300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 168.162648646g/mol
Heavy Atom Count: 12
Complexity: 124
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 15.3

Experimental Properties

LogP: 1.34850
PSA: 15.27000
Boiling Point: No data available
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: No data available
Color/Form: No data avaiable
Density: No data available

1-(Cyclopentylmethyl)piperazine Security Information

Safety Instruction： H303+H313+H333
Hazard Statement： H303+H313+H333
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Signal Word：warning
HazardClass：IRRITANT

1-(Cyclopentylmethyl)piperazine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(Cyclopentylmethyl)piperazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008JH7-1g	1-(Cyclopentylmethyl)piperazine	82500-22-9	95%	1g	$72.00	2024-04-21
A2B Chem LLC	AD97691-1g	1-(Cyclopentylmethyl)piperazine	82500-22-9	95%	1g	$61.00	2024-04-19
Aaron	AR008JPJ-250mg	1-(Cyclopentylmethyl)piperazine	82500-22-9	95%	250mg	$24.00
abcr	AB265249-1 g	1-(Cyclopentylmethyl)piperazine, 95%; .	82500-22-9	95%	1g	€128.10	2023-04-26
Alichem	A139002337-5g	1-(Cyclopentylmethyl)piperazine	82500-22-9	95%	5g	$318.15	2023-09-01
Chemenu	CM169909-5g	1-(Cyclopentylmethyl)piperazine	82500-22-9	95%	5g	$192	2021-08-05
Crysdot LLC	CD11051491-1g	1-(Cyclopentylmethyl)piperazine	82500-22-9	95+%	1g	$69	2024-07-19
Enamine	EN300-869203-0.05g	1-(cyclopentylmethyl)piperazine	82500-22-9	95%	0.05g	$107.0	2024-05-21
eNovation Chemicals LLC	Y0982033-10g	1-(Cyclopentylmethyl)piperazine	82500-22-9	95%	10g	$425	2022-10-16
Fluorochem	209491-5g	1-(Cyclopentylmethyl)piperazine	82500-22-9	95%	5g	￡167.00	2022-03-01

1-(Cyclopentylmethyl)piperazine Synthesis

Synthetic Circuit 1

630-08-0

142-29-0

110-85-0

82500-22-9

1202457-75-7

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Rhodium (complex with diphenylphosphine-terminated polyethyleneglycol) , Poly(oxy-1,2-ethanediyl), α-(diphenylphosphino)-ω-[(diphenylphosphino)oxy]- (rhodium complex) Solvents: Toluene ; 400 psi, rt; rt → 100 °C; 4 h, 100 °C

Reference

PEG-anchored rhodium polyether diphosphinite complex as an efficient homogeneous and recyclable catalyst for hydroaminomethylation of olefins

Khan, Shoeb R.; et al, Catalysis Communications, 2011, 15(1), 141-145

1-(Cyclopentylmethyl)piperazine Preparation Products

1-(Cyclopentylmethyl)piperazine (82500-22-9)

1-(Cyclopentylmethyl)piperazine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:82500-22-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:82500-22-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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3. Morphology-controlled synthesis of silica materials templated by self-assembled short amphiphilic peptides†

Qinrong Wang,Jun Yu,Jinhong Zheng,Daojun Liu,Feng Jiang,Xin Zhang,Weiqiu Li RSC Adv., 2013,3, 15955-15965
4. Optimization of double-vortex-assisted matrix solid-phase dispersion for the rapid determination of paraben preservative residues in leafy vegetables†

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7. Notes

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8. Magnetic PEDOT hollow capsules with single holes†

Shyh-Chyang Luo,Jiang Jiang,Sean S. Liour,Shujun Gao,Jackie Y. Ying,Hsiao-hua Yu Chem. Commun., 2009, 2664-2666
9. The extraction method for the separation of lithium isotopes using B12C4/B15C5/B18C6-ionic liquid systems†

Qingfen Meng New J. Chem., 2023,47, 1916-1924
10. Effect of the nature of protecting group at O-4 on stereoselectivity of glycosylation by 4-O-substituted 2,3-di-O-benzylfucosyl bromides

Mendeleev Commun., 1999,9, 114-116

82500-22-9 (1-(Cyclopentylmethyl)piperazine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:82500-22-9)1-(Cyclopentylmethyl)piperazine

Purity:99%/99%/99%

Quantity:1g/5g/10g

Price($):160.0/461.0/772.0